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Compound of Interest

Compound Name: Synphos

CAS No.: 445467-61-8

Cat. No.: B3182313

Get Quote

Synphos, chemically identified as O,O-diethyl O-(1-phenyl-1H-1,2,4-triazol-3-yl)

phosphorothioate, is a broad-spectrum insecticide and nematicide.[1][2][3] Like other

organophosphates, its primary mechanism of toxicity is the inhibition of acetylcholinesterase

(AChE), an enzyme crucial for nerve function.[4][5] This necessitates stringent safety measures

during handling and disposal.

Key Hazards:

Toxicity: Highly toxic if ingested, inhaled, or absorbed through the skin.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[6]

Regulatory Scrutiny: The disposal of pesticides is regulated by the Environmental Protection

Agency (EPA) under the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) and

the Resource Conservation and Recovery Act (RCRA).[7][8][9] Occupational safety is

overseen by the Occupational Safety and Health Administration (OSHA).[10][11][12]

Immediate Safety and Personal Protective
Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3182313#bc-rfq
https://www.benchchem.com/product/b3182313/docs?utm_src=pdf-body#understanding-synphos-and-its-hazards
https://en.wikipedia.org/wiki/Triazofos
https://www.researchgate.net/figure/Structure-of-triazophos-O-O-diethyl-O-1-phenyl-1H-1-2-4-triazol-3-yl-phosphorothioate_fig6_24031373
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/225201
https://pubmed.ncbi.nlm.nih.gov/10996660/
https://www.ncbi.nlm.nih.gov/books/NBK470430/
https://www.chemos.de/import/data/msds/GB_en/597-82-0-A0093493-GB-en.pdf
https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://www.epa.gov/pesticide-worker-safety/containers-containment-storage-and-disposal-pesticides
https://www.mass.gov/info-details/pesticide-storage-and-disposal
https://www.osha.gov/chemical-hazards/standards
https://www.osha.gov/laws-regs/regulations/standardnumber/1917/1917.25
https://www.osha.gov/laws-regs/standardinterpretations/1983-05-31
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before beginning any disposal procedure, it is imperative to establish a safe working

environment.

Essential PPE:

Gloves: Chemical-resistant gloves, such as nitrile or butyl rubber, are mandatory.[13]

Eye Protection: Chemical safety goggles and a face shield must be worn.[13]

Lab Coat: A chemically resistant lab coat.

Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a risk of aerosol generation outside of a hood, a NIOSH-approved respirator for organic

vapors and particulates is necessary.

The Core of Synphos Disposal: Chemical
Deactivation via Alkaline Hydrolysis
The most effective method for neutralizing organophosphates like Synphos in a laboratory

setting is through alkaline hydrolysis.[14][15] This process breaks down the toxic phosphate

ester bonds into less harmful components.

Experimental Protocol for Alkaline Hydrolysis:

Preparation of Hydrolysis Solution: Prepare a 10% solution of sodium hydroxide (NaOH) or

potassium hydroxide (KOH) in a suitable solvent. For small quantities of Synphos, a 1:3

mixture of ethanol and water can be used as the solvent to improve the solubility of the

organophosphate.

Reaction Setup: In a designated, properly labeled waste container within a chemical fume

hood, add the Synphos waste.

Neutralization: Slowly and carefully add the alkaline solution to the Synphos waste. A

significant excess of the base is recommended to ensure complete hydrolysis. A common

guideline is to use at least a 2:1 volume ratio of alkaline solution to Synphos waste.[16]
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Reaction Time: Loosely cap the container to avoid pressure buildup and allow the mixture to

react for a minimum of 24-48 hours. Gentle agitation can facilitate the reaction.

Verification (Optional but Recommended): For verification of degradation, a sample of the

treated waste can be analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to

confirm the absence of the parent Synphos compound.

Final pH Adjustment: Before final collection, check the pH of the solution. It should be highly

alkaline. If necessary for your facility's waste stream, neutralize the solution to a pH between

6 and 8 with a suitable acid (e.g., hydrochloric acid), being cautious of any heat generation.

Waste Management and Disposal Workflow
The following diagram outlines the decision-making process and procedural steps for handling

Synphos waste.

Phase 1: Preparation & Safety Phase 2: Deactivation & Collection Phase 3: Final Disposal

Don Appropriate PPE Work in Chemical Fume Hood Collect Synphos Waste in
Designated Container

Perform Alkaline Hydrolysis
(e.g., 10% NaOH) Allow Reaction for 24-48 Hours Label Waste Container as

'Hazardous Waste: Hydrolyzed Synphos'
Store in Designated

Hazardous Waste Area
Arrange Pickup by Certified

Hazardous Waste Contractor Disposal CompleteStart

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Synphos in a laboratory setting.

Spill Management
In the event of a Synphos spill, immediate and correct action is crucial to prevent exposure

and environmental contamination.

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the fume hood is operating at maximum capacity.

Absorb: For liquid spills, cover with an inert absorbent material like vermiculite, sand, or cat

litter.[17]
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Collect: Carefully sweep or scoop the contaminated absorbent material into a designated

hazardous waste container. Do not create dust.

Decontaminate: Wipe the spill area with a cloth soaked in the alkaline hydrolysis solution,

followed by a water and soap rinse. All cleaning materials must be disposed of as hazardous

waste.

Report: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Quantitative Data and Regulatory Information
The following table summarizes key data pertinent to the handling and disposal of Synphos.

Parameter Value/Information Source

Chemical Name

O,O-diethyl O-(1-phenyl-1H-

1,2,4-triazol-3-yl)

phosphorothioate

[1]

Common Name Triazofos [1]

Molecular Formula C₁₂H₁₆N₃O₃PS [1][3]

Primary Disposal Method Alkaline Hydrolysis [14][15]

US Regulatory Oversight EPA (FIFRA, RCRA), OSHA [7][8][9][10]

Waste Classification Hazardous Waste (post-use) [7][9]

Final Considerations and Trustworthiness
This guide is built upon established principles of chemical safety and pesticide management.

The core principle of this protocol—alkaline hydrolysis—is a well-documented and scientifically

validated method for the detoxification of organophosphate pesticides.[14][15][18][19]

Key Takeaways:

Never dispose of Synphos down the drain or in regular solid waste.[20][21]

Always prioritize personal safety through the correct use of PPE.[5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3182313/docs?utm_src=pdf-body#understanding-synphos-and-its-hazards
https://en.wikipedia.org/wiki/Triazofos
https://en.wikipedia.org/wiki/Triazofos
https://en.wikipedia.org/wiki/Triazofos
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/225201
https://pubs.acs.org/doi/10.1021/jp503382j
https://pubmed.ncbi.nlm.nih.gov/24912103/
https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://www.epa.gov/pesticide-worker-safety/containers-containment-storage-and-disposal-pesticides
https://www.mass.gov/info-details/pesticide-storage-and-disposal
https://www.osha.gov/chemical-hazards/standards
https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://www.mass.gov/info-details/pesticide-storage-and-disposal
https://pubs.acs.org/doi/10.1021/jp503382j
https://pubmed.ncbi.nlm.nih.gov/24912103/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101EM0F.TXT
https://www.researchgate.net/publication/371980363_Detoxication_of_organophosphate_pesticides_in_source_waters_by_incorporation_of_an_alkaline_hydrolysis_procedure_in_conventional_drinking_water_treatment_processes
https://www.benchchem.com/product/b3182313/docs?utm_src=pdf-body#understanding-synphos-and-its-hazards
https://www.colonialpest.com/2012/01/27/how-to-dispose-of-old-pesticides-advice-from-epa/
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.ncbi.nlm.nih.gov/books/NBK470430/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The best disposal method is to use up the chemical for its intended purpose according to the

label.[20][21] When this is not possible, chemical deactivation is the preferred laboratory

method.

State and local regulations may be stricter than federal guidelines; always consult your local

EHS office.[9][21]

By following these procedures, you ensure a self-validating system of safety and compliance,

reinforcing the trustworthiness of your laboratory's operations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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